Cas no 1602541-11-6 (2-Thiophenemethanol, α-(2-amino-1-methylethyl)-4-bromo-5-methyl-)

• Product Name: 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-4-bromo-5-methyl-
• CAS No: 1602541-11-6
• MF: C₉H₁₄BrNOS
• MW: 264.182560443878
• CID: 5282998
• Update Time: 2025-05-30

2-Thiophenemethanol, α-(2-amino-1-methylethyl)-4-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-4-bromo-5-methyl-

• Inchi： 1S/C9H14BrNOS/c1-5(4-11)9(12)8-3-7(10)6(2)13-8/h3,5,9,12H,4,11H2,1-2H3
• InChI Key： UROHYYQKQCMEEI-UHFFFAOYSA-N
• SMILES： C(C1SC(C)=C(Br)C=1)(O)C(C)CN

Additional information on 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-4-bromo-5-methyl-

2-Thiophenemethanol, α-(2-amino-1-methylethyl)-4-bromo-5-methyl-

The compound 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-4-bromo-5-methyl- (CAS No. 1602541-11-6) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatility in synthetic chemistry. The molecule features a thiophene ring substituted with a methanol group at position 2, an aminoalkyl group at position α, and bromine and methyl groups at positions 4 and 5, respectively. These substituents contribute to the compound's reactivity, stability, and functional diversity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-4-bromo-5-methyl-, allowing researchers to explore its properties in depth. The thiophene ring serves as a rigid aromatic system, which can act as a scaffold for further functionalization. The methanol group at position 2 introduces hydrophilic properties, making the compound potentially suitable for applications in drug delivery systems or as a precursor for bioactive molecules. The aminoalkyl group at position α adds nucleophilic character to the molecule, enhancing its ability to participate in various condensation reactions or serve as a ligand in coordination chemistry.

The bromine substituent at position 4 plays a critical role in modulating the electronic properties of the molecule. Bromine's electronegativity can influence the reactivity of adjacent functional groups, making this compound an attractive candidate for substitution reactions or electrophilic aromatic substitution studies. Additionally, the methyl group at position 5 provides steric bulk, which can influence the molecule's conformational flexibility and solubility properties.

Recent studies have highlighted the potential of 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-4-bromo-5-methyl- in the field of medicinal chemistry. Its unique combination of functional groups makes it an ideal candidate for exploring novel therapeutic agents. For instance, the aminoalkyl group can serve as a site for bioisosteric replacements or peptide coupling, enabling the design of bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The use of transition metal catalysts has significantly streamlined its synthesis pathway, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high yields.

The physical and chemical properties of 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-4-bromo-5-methyl- have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into its molecular structure, stability under various conditions, and reactivity towards different chemical transformations.

From an application standpoint, this compound has shown promise in materials science as well. Its aromaticity and functional diversity make it a potential candidate for designing advanced materials such as organic semiconductors or sensors. Researchers are actively exploring its electronic properties to develop new generations of organic electronics.

In conclusion, 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-4-bromo-5-methyl- (CAS No. 1602541-11-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science. With ongoing advancements in synthetic methods and characterization techniques, this compound is poised to play an increasingly important role in both academic research and industrial applications.